1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carbohydrazide

• IUPAC Name: 1-[(4-chloro-2-methylphenoxy)methyl]pyrazole-3-carbohydrazide
• InChI: InChI=1S/C12H13ClN4O2/c1-8-6-9(13)2-3-11(8)19-7-17-5-4-10(16-17)12(18)15-14/h2-6H,7,14H2,1H3,(H,15,18)
• InChI Key: RDYDIRDZYHADEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCN2C=CC(=N2)C(=O)NN
• Molecular Formula: C12H13ClN4O2
• Molecular Weight: 280.71 g/mol

Description

“4-Chloro-2-methylphenoxyacetic acid” (MCPA) and its derivatives are widely used as bioactive herbicides. They have attracted considerable attention due to their effectiveness in controlling broad-leaf weeds in pasture and cereal crops.

Synthesis Analysis

Ionic liquids containing the MCPA anion and domiphen derived phenoxyethylammonium cation have been synthesized. The compounds differed in terms of the substitution of the phenoxyethylammonium group in the ring and the length of the alkyl chain.

Molecular Structure Analysis

The optimized molecular geometry and the fundamental vibrational frequencies of MCPA and its derivatives have been computed using density functional theory (DFT) method with 6–311++G (d,p) basis set.

Chemical Reactions Analysis

The band gap energy of HOMO and LUMO depicts the charge transfer interactions occurring within the molecules. Global reactivity descriptors have been utilized to assess the chemical reactivity.

Physical And Chemical Properties Analysis

The basic physicochemical properties of the obtained ionic liquids (solubility and thermal stability) were characterized. The molecular electrostatic potential surface (MESP) has been plotted over the optimized structure to estimate the reactive sites of electrophilic and nucleophilic attacks on the MCPA molecule.

Mechanism of Action

The mode of action of MCPA is as an auxin, which are growth hormones that naturally exist in plants.

Safety and Hazards

MCPA is considered very toxic to aquatic organisms. It’s important to handle it with care, using protective equipment and avoiding release to the environment.

Future Directions

Research is ongoing to explore the unique properties of MCPA and its derivatives, and to find potential applications. For example, new types of ionic liquids are being described on a regular basis as a result of their recognized properties.